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Compound of Interest

Compound Name: sec-Butyl 4-hydroxybenzoate

Cat. No.: B103004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
sec-Butyl 4-hydroxybenzoate, also known as sec-butylparaben, is an organic compound

belonging to the paraben family. Parabens are esters of p-hydroxybenzoic acid and are widely

utilized as preservatives in cosmetics, pharmaceuticals, and food products due to their effective

antimicrobial properties. This technical guide provides an in-depth overview of the chemical

properties, synthesis, analysis, and biological activities of sec-butyl 4-hydroxybenzoate, with

a focus on its mechanism of action as both an antimicrobial agent and an endocrine disruptor.

Chemical and Physical Properties
sec-Butyl 4-hydroxybenzoate is a white to almost white crystalline powder.[1] Its chemical

and physical properties are summarized in the tables below for easy reference and

comparison.
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Identifier Value Source

CAS Number 17696-61-6 [2]

Molecular Formula C₁₁H₁₄O₃ [2]

Molecular Weight 194.23 g/mol

IUPAC Name sec-butyl 4-hydroxybenzoate [2]

Synonyms
4-Hydroxybenzoic acid sec-

butyl ester, sec-Butylparaben

Property Value Source

Appearance
White to almost white

powder/crystal
[1]

Melting Point 59.0 to 62.0 °C

Boiling Point Not available

Solubility Soluble in methanol

Purity >98.0% (HPLC)

Synthesis and Purification
The primary method for synthesizing sec-butyl 4-hydroxybenzoate is through the Fischer

esterification of 4-hydroxybenzoic acid with sec-butanol in the presence of an acid catalyst. The

resulting crude product can then be purified by recrystallization.

Experimental Protocol: Synthesis via Fischer
Esterification
Materials:

4-Hydroxybenzoic acid

sec-Butanol
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Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (5% w/v)

Anhydrous sodium sulfate

Ethanol (for recrystallization)

Deionized water

Procedure:

In a round-bottom flask, combine 4-hydroxybenzoic acid and an excess of sec-butanol.

Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

Reflux the mixture for several hours to drive the esterification reaction to completion.

After cooling, neutralize the excess acid with a 5% sodium bicarbonate solution.

Extract the crude sec-butyl 4-hydroxybenzoate with a suitable organic solvent.

Wash the organic layer with water and dry it over anhydrous sodium sulfate.

Remove the solvent under reduced pressure to obtain the crude product.

Experimental Protocol: Purification by Recrystallization
Procedure:

Dissolve the crude sec-butyl 4-hydroxybenzoate in a minimum amount of hot ethanol.

Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to

induce crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold ethanol.
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Dry the purified crystals under vacuum.[3][4][5]
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Caption: Workflow for the synthesis and purification of sec-Butyl 4-hydroxybenzoate.

Analytical Methods
High-Performance Liquid Chromatography (HPLC) is a common and reliable method for the

analysis and purity assessment of sec-butyl 4-hydroxybenzoate.

Experimental Protocol: HPLC Analysis
Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column

Mobile Phase:

A gradient mixture of acetonitrile and water is typically used.[6][7]

Procedure:

Prepare a standard solution of sec-butyl 4-hydroxybenzoate in the mobile phase at a

known concentration.
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Prepare a sample solution of the synthesized and purified product.

Inject both the standard and sample solutions into the HPLC system.

Monitor the elution at a specific wavelength (e.g., 254 nm or 258 nm).[6][8]

Compare the retention time and peak area of the sample to the standard to determine purity

and concentration.

Sample Preparation

HPLC System
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Chromatogram
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Caption: General workflow for HPLC analysis.

Mechanism of Action
sec-Butyl 4-hydroxybenzoate exhibits a dual mechanism of action, functioning as both an

antimicrobial agent and an endocrine disruptor.

Antimicrobial Mechanism
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The antimicrobial activity of parabens, including the sec-butyl isomer, is attributed to a multi-

targeted approach against microbial cells.[1][9][10]

Disruption of Cell Membrane: Parabens can integrate into the lipid bilayer of microbial cell

membranes, disrupting their structure and increasing permeability. This leads to the leakage

of essential intracellular components.[1][11]

Inhibition of Cellular Enzymes: They can inhibit key enzymes involved in microbial

metabolism, such as ATPases and phosphotransferases, thereby disrupting energy

production and nutrient uptake.[1][9][11]

Interference with Nucleic Acid Synthesis: Parabens have been shown to inhibit the synthesis

of DNA and RNA, which is crucial for microbial growth and replication.[1][9][10]

Antimicrobial Mechanisms
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Caption: Antimicrobial mechanisms of sec-Butyl 4-hydroxybenzoate.

Endocrine Disrupting Mechanism
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Parabens are known to possess endocrine-disrupting capabilities by interacting with hormone

receptors. The potency of this interaction generally increases with the length of the alkyl chain.

Estrogenic Activity: sec-Butyl 4-hydroxybenzoate can bind to estrogen receptors (ERα and

ERβ), mimicking the effects of estrogen.[8][12] This binding can lead to the activation of

estrogen-responsive genes, potentially contributing to estrogen-related health concerns. The

binding affinity of butylparabens to estrogen receptors is higher than that of shorter-chain

parabens.[9][12]

Anti-androgenic Activity: Some studies have shown that butylparabens can also exhibit anti-

androgenic activity by inhibiting the transcriptional activity of androgens.[13] This involves

interference with the androgen receptor (AR) signaling pathway.[14]

Estrogenic Pathway

Anti-Androgenic Pathway

sec-Butyl 4-hydroxybenzoate

Estrogen Receptor (ER)

Binds to

Androgen Receptor (AR)

Inhibits

Gene Expression

Activates

Androgenic Gene Expression

Blocks

Click to download full resolution via product page

Caption: Endocrine disrupting pathways of sec-Butyl 4-hydroxybenzoate.
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Safety Information
sec-Butyl 4-hydroxybenzoate is associated with certain hazards, and appropriate safety

precautions should be taken during handling.

GHS Hazard Statements GHS Precautionary Statements

H315: Causes skin irritation. P264: Wash skin thoroughly after handling.

H319: Causes serious eye irritation.
P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H335: May cause respiratory irritation.
P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

P332+P313: If skin irritation occurs: Get medical

advice/attention.

P337+P313: If eye irritation persists: Get

medical advice/attention.

Conclusion
sec-Butyl 4-hydroxybenzoate is a compound with significant utility as an antimicrobial

preservative. Its synthesis is a straightforward application of Fischer esterification, and it can be

effectively purified and analyzed using standard laboratory techniques. However, its potential

as an endocrine disruptor warrants careful consideration, particularly in the context of its

applications in products with high human exposure. This guide provides a foundational

understanding for researchers and professionals working with this compound, highlighting its

key properties and biological activities. Further research into the specific interactions of sec-
butyl 4-hydroxybenzoate with biological systems will continue to refine our understanding of

its efficacy and safety profile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b103004?utm_src=pdf-body
https://www.benchchem.com/product/b103004?utm_src=pdf-body
https://www.benchchem.com/product/b103004?utm_src=pdf-body
https://www.benchchem.com/product/b103004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. sec-Butyl 4-hydroxybenzoate [webbook.nist.gov]

3. westfield.ma.edu [westfield.ma.edu]

4. researchgate.net [researchgate.net]

5. youtube.com [youtube.com]

6. tandfonline.com [tandfonline.com]

7. HPLC method development/validation and skin diffusion study of caffeine, methyl paraben
and butyl paraben as skin–diffusing model drugs - PMC [pmc.ncbi.nlm.nih.gov]

8. caymanchem.com [caymanchem.com]

9. Butylparaben - Wikipedia [en.wikipedia.org]

10. Exposure to Antibacterial Chemicals Is Associated With Altered Composition of Oral
Microbiome - PMC [pmc.ncbi.nlm.nih.gov]

11. benchchem.com [benchchem.com]

12. [Competitive binding of some alkyl p-hydroxybenzoates to human estrogen receptor
alpha and beta] - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Antiandrogenic properties of parabens and other phenolic containing small molecules in
personal care products - PMC [pmc.ncbi.nlm.nih.gov]

14. Chemistry and Structural Biology of Androgen Receptor - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [sec-Butyl 4-Hydroxybenzoate: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103004#sec-butyl-4-hydroxybenzoate-cas-number-
and-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b103004?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Butylparaben_s_Antimicrobial_Mechanism_of_Action_An_In_depth_Technical_Guide.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C17696616
https://www.westfield.ma.edu/cmasi/organic_lab/labs/recyst_benzoic_acid.pdf
https://www.researchgate.net/publication/380264170_Recrystallization_of_Impure_Benzoic_Acid
https://www.youtube.com/watch?v=Y0EH95uRDOI
https://www.tandfonline.com/doi/full/10.1080/10826070701386553
https://pmc.ncbi.nlm.nih.gov/articles/PMC7968716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7968716/
https://www.caymanchem.com/product/36797/butyl-4-hydroxybenzoate
https://en.wikipedia.org/wiki/Butylparaben
https://pmc.ncbi.nlm.nih.gov/articles/PMC9096491/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9096491/
https://www.benchchem.com/pdf/Butylparaben_A_Comparative_Analysis_of_its_Antimicrobial_Spectrum.pdf
https://pubmed.ncbi.nlm.nih.gov/11193391/
https://pubmed.ncbi.nlm.nih.gov/11193391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1978490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1978490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2096617/
https://www.benchchem.com/product/b103004#sec-butyl-4-hydroxybenzoate-cas-number-and-properties
https://www.benchchem.com/product/b103004#sec-butyl-4-hydroxybenzoate-cas-number-and-properties
https://www.benchchem.com/product/b103004#sec-butyl-4-hydroxybenzoate-cas-number-and-properties
https://www.benchchem.com/product/b103004#sec-butyl-4-hydroxybenzoate-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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